Cas no 503469-51-0 (5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-carboxylic acid)

• Product name: 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-carboxylic acid
• CAS No: 503469-51-0
• MF: C₂₁H₁₇NO₅
• MW: 363.363385915756
• MDL: MFCD23810403
• CID: 4654311
• PubChem ID: 20774990

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-
• 5-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)furan-2-carboxylic acid
• 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-carboxylic acid

• MDL： MFCD23810403
• Inchi： 1S/C21H17NO5/c23-20(24)19-10-9-13(27-19)11-22-21(25)26-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-10,18H,11-12H2,(H,22,25)(H,23,24)
• InChI Key： KRRSDMPUICWCLM-UHFFFAOYSA-N
• SMILES： O1C(CNC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)=CC=C1C(O)=O

Additional information on 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-carboxylic acid

Comprehensive Overview of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-carboxylic acid (CAS No. 503469-51-0)

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-carboxylic acid (CAS No. 503469-51-0) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound, often abbreviated as Fmoc-AMF-OH, belongs to the class of Fmoc-protected amino acid derivatives, which are critical building blocks in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino functionality, enabling controlled elongation of peptide chains. Its unique furan-2-carboxylic acid moiety further enhances its applicability in designing bioactive peptides and small-molecule drugs.

The growing interest in peptide-based therapeutics and drug discovery has propelled the demand for high-quality Fmoc-protected amino acids. Researchers frequently search for terms like "Fmoc-AMF-OH synthesis", "CAS 503469-51-0 applications", and "furan-2-carboxylic acid derivatives" to explore its potential. This compound’s compatibility with automated peptide synthesizers and its role in constructing peptide-drug conjugates make it a focal point in modern medicinal chemistry. Additionally, its stability under SPPS conditions and ease of deprotection align with the industry’s shift toward greener and more efficient synthetic methodologies.

From a structural perspective, 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-carboxylic acid features a furan ring linked to a carboxyl group and an Fmoc-protected aminomethyl side chain. This configuration allows for versatile modifications, making it valuable in designing targeted drug delivery systems and bioconjugates. The compound’s CAS No. 503469-51-0 is frequently referenced in patents and publications related to anticancer peptides and enzyme inhibitors, underscoring its relevance in cutting-edge research.

In the context of SEO optimization, this article addresses common queries such as "What is Fmoc-AMF-OH used for?" and "How to handle CAS 503469-51-0 safely?" (note: safety protocols are beyond this scope). The compound’s role in combinatorial chemistry and high-throughput screening also aligns with trending topics like "AI-driven drug design" and "accelerated peptide synthesis." By integrating these keywords naturally, this content aims to rank higher in search engines while maintaining scientific rigor.

Future applications of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-carboxylic acid may expand into biomaterials and diagnostic probes, given its modular design. As the pharmaceutical industry prioritizes personalized medicine, compounds like Fmoc-AMF-OH will remain indispensable tools for researchers. Its CAS No. 503469-51-0 ensures traceability and quality control, further solidifying its position in the global chemical marketplace.